Methyl 4-(4-hydroxyphenyl)-2,4-dioxobutanoate

• IUPAC Name: methyl 4-(4-hydroxyphenyl)-2,4-dioxobutanoate
• InChI: InChI=1S/C11H10O5/c1-16-11(15)10(14)6-9(13)7-2-4-8(12)5-3-7/h2-5,12H,6H2,1H3
• InChI Key: APFYVCLXEAUNQV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=O)CC(=O)C1=CC=C(C=C1)O
• Molecular Formula: C11H10O5
• Molecular Weight: 222.19 g/mol

Description

Methyl 4-(4-hydroxyphenyl)-2,4-dioxobutanoate, also known as Methyl 4-(4-hydroxyphenyl)-2-oxo-4-butenoate, is a chemical compound used in scientific research. It is a member of the family of chalcone derivatives, which are known for their various biological activities.

Mechanism of Action

The mechanism of action of Methyl 4-(4-hydroxyphenyl)-2,4-dioxobutanoate 4-(4-hydroxyphenyl)-2,4-dioxobutanoate is not fully understood. However, it is believed to exert its biological effects through the modulation of various signaling pathways and enzymes in the body.
Biochemical and Physiological Effects:
Methyl 4-(4-hydroxyphenyl)-2,4-dioxobutanoate 4-(4-hydroxyphenyl)-2,4-dioxobutanoate has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in the body, which are known to contribute to the development of various diseases. It has also been shown to induce apoptosis (cell death) in cancer cells, thereby inhibiting their growth and proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 4-(4-hydroxyphenyl)-2,4-dioxobutanoate 4-(4-hydroxyphenyl)-2,4-dioxobutanoate in lab experiments is its relatively low toxicity compared to other compounds with similar biological activities. However, one limitation is its limited solubility in water, which may affect its bioavailability and efficacy in certain experimental settings.

Future Directions

There are several future directions for the research on Methyl 4-(4-hydroxyphenyl)-2,4-dioxobutanoate 4-(4-hydroxyphenyl)-2,4-dioxobutanoate. One potential direction is to further investigate its mechanism of action and its effects on various signaling pathways and enzymes in the body. Another direction is to explore its potential use in the treatment of other diseases, such as cardiovascular disease and diabetes. Additionally, more research is needed to determine the optimal dosage and administration of the compound for various therapeutic applications.

Synthesis Methods

Methyl 4-(4-hydroxyphenyl)-2,4-dioxobutanoate 4-(4-hydroxyphenyl)-2,4-dioxobutanoate can be synthesized by the reaction of 4-hydroxybenzaldehyde with ethyl acetoacetate in the presence of a base. The resulting product can then be methylated using dimethyl sulfate to obtain the final compound.

Scientific Research Applications

Methyl 4-(4-hydroxyphenyl)-2,4-dioxobutanoate 4-(4-hydroxyphenyl)-2,4-dioxobutanoate has been widely used in scientific research due to its various biological activities. It has been shown to have antioxidant, anti-inflammatory, and anticancer properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.